![molecular formula C20H21N3O3 B2361596 N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-phenylbutanamide CAS No. 953999-67-2](/img/structure/B2361596.png)
N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-phenylbutanamide” is a complex organic compound. It contains a furan ring, which is a heterocyclic compound with a 5-membered aromatic ring with four carbon atoms and one oxygen . It also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar furan-based compounds have been synthesized through various methods . For instance, some furan-based derivatives have been designed and synthesized for their cytotoxic and tubulin polymerization inhibitory activities .Scientific Research Applications
Synthesis and Biological Activities
Antibacterial, Antiurease, and Antioxidant Activities
A study by Sokmen et al. (2014) synthesized a series of compounds with potential antibacterial, antiurease, and antioxidant activities. The research emphasized the importance of heterocyclic compounds in developing new therapeutic agents (Sokmen et al., 2014).
Antimicrobial Activity
Idhayadhulla et al. (2012) reported on the synthesis of pyrazole and imidazole derivatives exhibiting antimicrobial properties. The study highlights the potential of such compounds in addressing resistant microbial strains (Idhayadhulla et al., 2012).
Antiviral Activity
Hashem et al. (2007) explored the conversion of certain furanone derivatives into heterocyclic systems with notable antiviral activity. This demonstrates the compound's utility in developing antiviral therapeutics (Hashem et al., 2007).
Chemical Synthesis and Modifications
Heterocyclic Synthesis
Aniskova et al. (2017) discussed the synthesis of new biologically active compounds containing pyridine and pyridazine fragments. The work provides insights into the structural basis for biological activity and the synthesis of complex molecules (Aniskova et al., 2017).
Synthesis of Novel Derivatives
The creation of new series of heterocycles with potential biological activities further emphasizes the chemical's versatility in contributing to the synthesis of compounds with desired properties (Alnabulsi et al., 2018).
Future Directions
properties
IUPAC Name |
N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-4-phenylbutanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3/c24-19(10-4-8-16-6-2-1-3-7-16)21-13-14-23-20(25)12-11-17(22-23)18-9-5-15-26-18/h1-3,5-7,9,11-12,15H,4,8,10,13-14H2,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOWFMSZZSDDGFL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.